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Compound of Interest

Compound Name: 2'-Deoxyadenosine 5'-triphosphate

Cat. No.: B039818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Deoxyadenosine triphosphate (dATP) is a fundamental building block for DNA synthesis and is

a critical component in the generation of labeled DNA probes for a wide array of molecular

biology applications.[1][2] These probes are indispensable for detecting and quantifying specific

nucleic acid sequences in techniques such as Southern and Northern blotting, in situ

hybridization (ISH), and microarray analysis.[3] Labeling can be achieved by incorporating

either radioactively labeled dATP or, more commonly, dATP analogs modified with non-

radioactive tags like biotin, digoxigenin, or fluorophores.[4]

The enzymatic incorporation of these labeled dATPs is accomplished through several well-

established methods, each offering distinct advantages depending on the specific application,

the amount of starting material, and the desired probe characteristics. This document provides

detailed protocols and quantitative data for the most common DNA labeling techniques

involving dATP.

Random Primed Labeling
Random primed labeling is a highly efficient method for generating uniformly labeled, high-

specific-activity DNA probes from small amounts of template DNA (as little as 10-25 ng).[5][6]

The technique relies on a mixture of random hexanucleotide or nonamer primers that anneal to

multiple sites along a denatured DNA template.[5][6] The Klenow fragment of DNA Polymerase

I, which lacks 5'→3' exonuclease activity, then synthesizes new DNA strands, incorporating

labeled dATP in the process.[5][6]
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Random Primed Labeling Workflow

Template DNA
(10-25 ng)

Denature DNA
(95-100°C, 5 min)

Heat Anneal Random
Hexamer/Nonamer Primers

Chill on ice Add Labeling Mix:
- Klenow Fragment
- dNTPs (-dATP)

- Labeled dATP (e.g., [α-³²P]dATP)

DNA Synthesis &
Label Incorporation
(37°C, 10-60 min)

Stop Reaction
(EDTA or 65°C) Labeled DNA Probe

Nick Translation Workflow

dsDNA Template
(~1 µg)

Reaction Mix:
- DNA Polymerase I

- DNase I
- dNTPs (-dATP)
- Labeled dATP

DNase I creates
random nicks

Incubate 15°C
Pol I removes nucleotides

(5'→3' Exo) and synthesizes
new strand (5'→3' Poly)

Labeled dATP
is incorporated

Stop Reaction
(EDTA) Labeled DNA Probe

TdT 3' End Labeling Workflow

DNA Fragment or
Oligonucleotide

(with 3'-OH)

Reaction Mix:
- Terminal Transferase (TdT)

- Reaction Buffer
- CoCl₂

- Labeled dATP/ddATP

TdT adds labeled
nucleotides to 3' end

Incubate 37°C Stop Reaction
(Heat or EDTA) 3'-End Labeled Probe
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PCR Labeling Workflow

DNA Template

PCR Mix:
- Taq Polymerase

- Primers (Fwd/Rev)
- dNTPs (dCTP, dGTP, dTTP)

- Labeled dATP
- Buffer, MgCl₂

PCR Amplification
(Denaturation, Annealing,

Extension Cycles)

Labeled dATP is
incorporated during

extension

Purify Labeled
Amplicon Labeled PCR Probe

Hybridization Probe Principle

Labeled DNA Probe
(e.g., Biotin-dATP)

Hybridization
(Annealing)

Target ssDNA/RNA
(Immobilized on membrane)

Wash to remove
unbound probe

Detection of Label
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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